N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]acetamide
• InChI: InChI=1S/C20H20N2O3/c1-3-25-18-10-8-17(9-11-18)22(14(2)23)13-16-12-15-6-4-5-7-19(15)21-20(16)24/h4-12H,3,13H2,1-2H3,(H,21,24)
• InChI Key: KTFSEVMBIAMRNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamide, also known as Ethoxyquinoline, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. Ethoxyquinoline is a derivative of quinoline, which is a heterocyclic aromatic compound.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine is not fully understood. However, it has been suggested that it may act as an antioxidant, preventing the formation of free radicals that can damage cells and contribute to the development of various diseases.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine for lab experiments is its low toxicity. It has been shown to be relatively safe for use in animal studies, with no significant adverse effects reported. However, one limitation of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine. One area of interest is its potential use as a therapeutic agent for various diseases. Further studies are needed to determine the optimal dosage and administration route for N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine in humans. Another area of interest is the development of new synthetic methods for N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine that may improve its solubility and bioavailability. Additionally, the potential use of N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine as a fluorescent probe for detecting various biomolecules is an area of active research.

Synthesis Methods

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine can be synthesized through a multi-step process that involves the condensation of 2-hydroxy-3-quinolinecarboxaldehyde with 4-ethoxyaniline in the presence of acetic acid and sodium acetate. The resulting product is then treated with acetic anhydride and pyridine to yield N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine.

Scientific Research Applications

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)acetamideine has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.